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Compound of Interest

Compound Name: 11-Hydroxyrankinidine
Cat. No.: B15558713
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
relevant experimental protocols, and biological activity of the compound associated with CAS
number 122590-03-8, commonly known as Linezolid.

Compound Identification

The compound identified by CAS number 122590-03-8 is (S)-N-[[3-(3-fluoro-4-
morpholinyl)phenyl]-2-oxo-5-oxazolidinyljmethyllacetamide, a synthetic antibiotic marketed
under the trade name Zyvox, among others.[1][2] It is the first clinically approved member of
the oxazolidinone class of antimicrobials.[1]

Physicochemical Data

A summary of the key physicochemical properties of Linezolid is presented below. This data is
essential for formulation development, pharmacokinetic studies, and quality control.
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Property Value Source
Molecular Formula C16H20FN304 [2]
Molecular Weight 337.35 g/mol [2]
Physical Description Powder [3]

Data not available in search

Melting Point 181.5-182.5°C
results
Solubility Soluble in DMSO (10 mM) [4]
) Data not available in search
pKa Data not available
results
) Data not available in search
LogP Data not available

results

Note: While specific experimental values for Melting Point, pKa, and LogP were not found in

the provided search results, the protocols to determine them are well-established and

described in the following section.

Experimental Protocols

Detailed methodologies for determining key physicochemical parameters are crucial for

reproducible research and development.

The melting point is a critical indicator of purity.[5] Pure crystalline compounds exhibit a sharp

melting point range of 0.5-1.0°C, whereas impurities lead to a depressed and broader range.[5]

[6]

Protocol:

o Sample Preparation: Ensure the Linezolid sample is completely dry and finely powdered.[7]

Load a small amount (2-3 mm height) into a capillary tube (one end sealed) by tapping the

open end into the sample pile.[8] Pack the solid into the closed end by tapping or dropping it
through a long glass tube.[8][9]
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o Apparatus Setup: Place the capillary tube into the heating block of a melting point apparatus,
such as a DigiMelt or Mel-Temp.[6][9]

e Measurement:

o For an unknown or approximate melting point, heat the sample rapidly (e.g., 10-20°C/min
ramp rate).[9]

o For an accurate measurement, set the starting temperature to about 15-20°C below the
approximate melting point.[8][9]

o Heat at a slow rate (1-2°C/minute) to ensure thermal equilibrium.[6][9]

o Data Recording: Record the temperature at which the first drop of liquid appears (T1) and
the temperature at which the entire sample becomes a clear liquid (T2). The melting range is
T1-T2.[6]

The shake-flask method is considered the gold standard for determining the equilibrium
solubility of a compound.[10]

Protocol:

e Preparation: Add an excess amount of solid Linezolid to a series of vials or flasks containing
the desired solvent (e.g., water, buffers of different pH).[10][11] The amount should be
sufficient to ensure a suspension remains after equilibration.[10]

o Equilibration: Seal the vessels and place them in a shaker bath at a constant, controlled
temperature (e.g., 25°C or 37°C).[12][13] Agitate the samples for a sufficient duration
(typically 24-72 hours) to ensure equilibrium is reached.[11][12][14] The pH of the
suspension should be verified at the beginning and end of the experiment.[10]

o Phase Separation: After equilibration, separate the undissolved solid from the saturated
solution. This is typically achieved by centrifugation or filtration through a low-binding filter.
[12][13]

o Quantification: Accurately dilute an aliquot of the clear, saturated supernatant. Analyze its
concentration using a validated analytical method, such as High-Performance Liquid
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Chromatography (HPLC) with UV detection, by comparing the response to a calibration
curve of known standards.[13][14] The resulting concentration is the thermodynamic
solubility.

Potentiometric titration is a high-precision technique for measuring the pKa, which is
fundamental to understanding a drug's absorption and distribution characteristics.[15][16]

Protocol:

e Solution Preparation: Dissolve a precisely weighed amount of Linezolid in a suitable solvent
(e.g., water or a co-solvent mixture if solubility is low) to a known concentration (e.g., 1 mM).
[15][17] To maintain constant ionic strength, a background electrolyte like 0.15 M KCl is
added.[15] Purge the solution with nitrogen to remove dissolved COz, which can interfere
with pH measurements.[15][17]

 Titration Setup: Calibrate a pH electrode using standard buffers (e.g., pH 4, 7, and 10).[15]
Place the sample solution in a jacketed vessel on a magnetic stirrer and immerse the
calibrated pH electrode.

« Titration: Titrate the solution by adding small, precise increments of a standardized titrant
(e.g., 0.1 M HCl or 0.1 M NaOH).[17] After each addition, allow the pH reading to stabilize
before recording the value and the total volume of titrant added.[17]

o Data Analysis: Plot the measured pH versus the volume of titrant added. The pKa can be
determined from the inflection point of this titration curve, which corresponds to the point of
half-neutralization (pH = pKa).[18] A first derivative plot (ApH/AV vs. V) can be used to
accurately locate the equivalence point.[18]

Biological Activity and Signaling Pathway

Linezolid is a bacteriostatic agent effective against a wide range of Gram-positive bacteria,
including resistant strains like methicillin-resistant Staphylococcus aureus (MRSA) and
vancomycin-resistant enterococci (VRE).[2][19]

Mechanism of Action: Linezolid exerts its antibacterial effect by inhibiting the initiation of
bacterial protein synthesis.[20][21] Its mechanism is unique among protein synthesis inhibitors.
It binds to the 23S ribosomal RNA component of the 50S subunit of the bacterial ribosome.[1]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://bioassaysys.com/wp-content/uploads/Solubility-Service-Shake-Flask.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2022-0462-0021/attachment_13.pdf
https://www.creative-bioarray.com/support/protocol-for-determining-pka-using-potentiometric-titration.htm
https://www.ecetoc.org/technical-report-123/appendix-a-measurement-of-acidity-pka/
https://www.creative-bioarray.com/support/protocol-for-determining-pka-using-potentiometric-titration.htm
https://dergipark.org.tr/en/download/article-file/3684876
https://www.creative-bioarray.com/support/protocol-for-determining-pka-using-potentiometric-titration.htm
https://www.creative-bioarray.com/support/protocol-for-determining-pka-using-potentiometric-titration.htm
https://dergipark.org.tr/en/download/article-file/3684876
https://www.creative-bioarray.com/support/protocol-for-determining-pka-using-potentiometric-titration.htm
https://dergipark.org.tr/en/download/article-file/3684876
https://dergipark.org.tr/en/download/article-file/3684876
https://asdlib.org/activelearningmaterials/files/2013/12/Potentiometry_UnkAcidLab.pdf
https://asdlib.org/activelearningmaterials/files/2013/12/Potentiometry_UnkAcidLab.pdf
https://www.researchgate.net/publication/313833313_A_Novel_Method_for_Preparation_of_Linezolid_S-N-3-3-Fluoro-4-_Morpholinophenyl-2-Oxo-5-Oxazolidinyl_Methyl_Acetamide
https://www.ncbi.nlm.nih.gov/books/NBK539793/
https://www.aafp.org/pubs/afp/issues/2002/0215/p663.html
https://en.wikipedia.org/wiki/Linezolid
https://pubchem.ncbi.nlm.nih.gov/compound/Linezolid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558713?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

[19][22] This binding action prevents the formation of a functional 70S initiation complex, which
is a critical first step in the translation process.[1][19] By blocking this initiation step, Linezolid
effectively halts the production of essential bacterial proteins, thereby stopping bacterial growth
and replication.[21] Because this site of action is distinct from other antibiotic classes that
typically inhibit the elongation phase, cross-resistance is uncommon.[20][21]

Diagram: Mechanism of Action of Linezolid

4 Bacterial Ribosome h

Initiates

Protein Synthesis

Binds to 23S rRNA
___Qf_59§§u_bﬁ'ﬂt_____.> — I

Functional 70S
Initiation Complex

PREVENTED

MRNA

Initiator tRNA

30S Subunit

.

Click to download full resolution via product page

Caption: Linezolid inhibits protein synthesis by preventing the formation of the 70S initiation

complex.

Diagram: Experimental Workflow for Solubility Determination
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Caption: Workflow for the Shake-Flask method to determine thermodynamic solubility.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15558713/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-cas-number-122590-03-8-linezolid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558713?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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